Cas no 2155853-01-1 (4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine hydrochloride)

• Product Name: 4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine hydrochloride
• CAS No: 2155853-01-1
• MF: C₈H₁₄ClN₃S
• MW: 219.734858989716
• CID: 5925755
• PubChem ID: 132371620
• Update Time: 2025-05-22

4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine hydrochloride
• EN300-1387224
• 2-Methyl-5-(piperidin-4-yl)-1,3,4-thiadiazole hydrochloride
• 2155853-01-1
• starbld0020750
• 2-methyl-5-piperidin-4-yl-1,3,4-thiadiazole;hydrochloride
• Z3021703553

• Inchi： 1S/C8H13N3S.ClH/c1-6-10-11-8(12-6)7-2-4-9-5-3-7;/h7,9H,2-5H2,1H3;1H
• InChI Key： GWCAFUHNHXXBGM-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=NN=C1C1CCNCC1

Computed Properties

• Exact Mass: 219.0596963g/mol
• Monoisotopic Mass: 219.0596963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Additional information on 4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine hydrochloride

4-(5-Methyl-1,3,4-Thiadiazol-2-yl)Piperidine Hydrochloride: A Comprehensive Overview

The compound with CAS No 2155853-01-1, commonly referred to as 4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The thiadiazole ring system, a key feature of this molecule, is known for its versatility in chemical reactivity and biological activity. Recent studies have highlighted its role in the synthesis of bioactive compounds, making it a focal point for researchers in the pharmaceutical industry.

The piperidine moiety in this compound contributes to its stability and ability to form hydrogen bonds, which are crucial for its interactions within biological systems. The presence of the methyl group on the thiadiazole ring further enhances its chemical reactivity and selectivity. This combination of structural elements has led to its exploration in various therapeutic areas, including anti-inflammatory, antifungal, and anticancer drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine hydrochloride. Researchers have employed novel catalytic methods and optimized reaction conditions to improve yield and purity. These developments have not only streamlined the production process but also opened avenues for large-scale manufacturing, which is essential for its potential commercialization.

In terms of biological activity, this compound has demonstrated promising results in preclinical studies. For instance, it has shown potent inhibitory effects against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, studies have indicated its ability to modulate cellular signaling pathways associated with cancer progression, highlighting its role as a candidate for anticancer therapy.

The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and bioavailability. This property is critical for drug delivery systems, as it ensures effective absorption and distribution within the body. Recent research has also explored the use of this compound in combination therapies, where it has shown synergistic effects with other drugs, enhancing therapeutic outcomes.

From an environmental perspective, the synthesis and application of 4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine hydrochloride have been evaluated for their ecological impact. Researchers have focused on developing eco-friendly synthesis routes and minimizing waste generation during production. These efforts align with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry.

In conclusion, 4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine hydrochloride (CAS No 2155853-01-1) represents a versatile and promising molecule with diverse applications in drug discovery and development. Its unique chemical structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a key player in the field of medicinal chemistry. As research continues to uncover its full potential, this compound is expected to contribute significantly to the development of innovative therapeutic agents.